Cas no 1902935-75-4 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 1902935-75-4
• MF: C₁₈H₂₂N₄O₅S
• MW: 406.456082820892
• CID: 5549114
• PubChem ID: 91816867
• Update Time: 2025-10-29

1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS025375884
• F6512-7395
• benzo[d][1,3]dioxol-5-yl(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
• 1,3-benzodioxol-5-yl-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• 1902935-75-4

• Inchi： 1S/C18H22N4O5S/c1-12-17(13(2)20-19-12)28(24,25)22-7-3-6-21(8-9-22)18(23)14-4-5-15-16(10-14)27-11-26-15/h4-5,10H,3,6-9,11H2,1-2H3,(H,19,20)
• InChI Key： QRHORFGGKZXCQB-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(N1CCN(C(C2=CC=C3C(=C2)OCO3)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 406.13109099g/mol
• Monoisotopic Mass: 406.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

1-(2H-1,3-Benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane: A Comprehensive Overview

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane, with the CAS number 1902935-75-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzodioxole moiety, a sulfonyl group, and a diazepane ring system. These structural features contribute to its potential applications in drug design and materials science.

The benzodioxole group in the molecule is a key structural element that plays a crucial role in determining the compound's chemical reactivity and biological activity. Recent studies have shown that benzodioxole-containing compounds exhibit promising anti-inflammatory and antioxidant properties. For instance, researchers have explored the use of such compounds in the development of novel therapeutic agents for chronic inflammatory diseases. The integration of this group into the larger molecular framework of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane suggests that it may inherit some of these beneficial properties.

The sulfonyl group attached to the diazepane ring is another critical feature of this compound. Sulfonyl groups are known for their ability to enhance the stability and bioavailability of drugs. Recent advancements in medicinal chemistry have highlighted the importance of sulfonylated compounds in drug design, particularly in the development of kinase inhibitors. The presence of this group in our compound indicates potential applications in targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders.

The diazepane ring system serves as the central scaffold of this molecule. Diazepanes are a class of nitrogen-containing heterocycles that are widely used in drug design due to their ability to form stable conformations and interact with biological targets. Recent studies have demonstrated that diazepane derivatives can act as potent inhibitors of various protein targets, including G-protein coupled receptors (GPCRs) and ion channels. The specific substitution pattern on the diazepane ring in our compound further suggests its potential as a lead molecule for drug discovery.

In terms of synthesis, the construction of this compound involves a series of intricate organic reactions. Key steps include the formation of the benzodioxole moiety through oxidative coupling reactions and the introduction of the sulfonyl group via nucleophilic aromatic substitution. Researchers have employed various strategies to optimize these reactions, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have significantly improved the efficiency and scalability of the synthesis process.

The biological evaluation of this compound has revealed interesting findings. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. Furthermore, preliminary animal studies have shown that it exhibits moderate efficacy in reducing inflammation without causing significant toxicity. These results underscore its potential as a candidate for further preclinical development.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(3,5-dimethyl-1H-pyrazol-4-yli sulfonyl]-1,4-diazepane represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to contribute significantly to the advancement of therapeutic agents and materials science.